Cas no 2679930-29-9 ((2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679930-29-9
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• CID: 5618923
• PubChem ID: 165942208
• Update Time: 2025-05-24

(2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295126
• (2S)-3-(3-bromophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2679930-29-9
• (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H14BrNO4/c1-2-6-19-13(18)15-11(12(16)17)8-9-4-3-5-10(14)7-9/h2-5,7,11H,1,6,8H2,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： WIEJHAZKTVRMAQ-NSHDSACASA-N
• SMILES： BrC1=CC=CC(=C1)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 327.01062g/mol
• Monoisotopic Mass: 327.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Briefing on (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2679930-29-9)

In recent years, the compound (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2679930-29-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and allyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves a multi-step process that includes the introduction of the bromophenyl group and the allyloxycarbonylamino moiety. Recent studies have focused on optimizing the synthetic route to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibits high selectivity and affinity for its target enzymes, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its unique chemical structure allows for further modification, enabling the development of derivatives with enhanced pharmacokinetic properties.

Beyond its inhibitory activity, this compound has also been investigated for its potential in targeted drug delivery systems. The allyloxycarbonylamino group provides a reactive site for conjugation with various drug molecules, facilitating the development of prodrugs that can release active compounds in a controlled manner. Recent preclinical studies have shown that such conjugates can improve drug solubility and bioavailability, while reducing off-target effects. These findings underscore the versatility of (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid in pharmaceutical applications.

In conclusion, (2S)-3-(3-bromophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2679930-29-9) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and drug delivery. Ongoing research aims to further elucidate its mechanism of action and explore its therapeutic applications in various disease models. As the field advances, this compound is expected to play a pivotal role in the development of next-generation pharmaceuticals.